Cas no 139884-17-6 (Benzene, 1-[(methoxymethoxy)methyl]-4-nitro-)
139884-17-6 structure
Product Name:Benzene, 1-[(methoxymethoxy)methyl]-4-nitro-
CAS No:139884-17-6
MF:C9H11NO4
MW:197.187942743301
CID:1283672
PubChem ID:11458264
Update Time:2025-04-20
Benzene, 1-[(methoxymethoxy)methyl]-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-[(methoxymethoxy)methyl]-4-nitro-
- 1-(methoxymethoxymethyl)-4-nitrobenzene
- SCHEMBL15114767
- DTXSID90466494
- 139884-17-6
-
- Inchi: 1S/C9H11NO4/c1-13-7-14-6-8-2-4-9(5-3-8)10(11)12/h2-5H,6-7H2,1H3
- InChI Key: WDAZNWDQLWNNKJ-UHFFFAOYSA-N
- SMILES: O(COC)CC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 197.06883
- Monoisotopic Mass: 197.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 64.3Ų
Experimental Properties
- PSA: 61.6
Benzene, 1-[(methoxymethoxy)methyl]-4-nitro- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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